Cas no 1805139-49-4 (5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide)

• Product Name: 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide
• CAS No: 1805139-49-4
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915676
• Update Time: 2025-10-22

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide
• 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-6(9)3-2(10)1-12-4(5(3)13)7(11)14/h1,6,13H,10H2,(H2,11,14)
• InChI Key： QPSQNLWBYKORML-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(N)=O)C=1O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 102

Additional information on 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide (CAS No. 1805139-49-4): An Overview of a Promising Compound in Medicinal Chemistry

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide (CAS No. 1805139-49-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as ADHP, belongs to the class of pyridine derivatives and is characterized by its amino, difluoromethyl, and hydroxy functional groups, which confer it with distinct chemical and biological properties.

The development and study of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide have been driven by its potential as a lead compound in the discovery of new drugs for various diseases. Recent research has focused on its pharmacological activities, including its anti-inflammatory, anti-cancer, and neuroprotective effects. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Synthesis

The chemical structure of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide is defined by its pyridine core, which is substituted with an amino group at the 5-position, a difluoromethyl group at the 4-position, and a hydroxy group at the 3-position. The carboxamide functionality at the 2-position further contributes to its unique properties. The presence of these functional groups allows for a wide range of chemical reactivity and biological interactions.

The synthesis of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide typically involves several steps, including the formation of the pyridine ring, introduction of the substituents, and final functionalization. One common approach is to start with a suitable pyridine derivative and sequentially introduce the desired functional groups through selective reactions. For example, the difluoromethyl group can be introduced via a nucleophilic substitution reaction, while the amino and hydroxy groups can be added through reduction and hydrolysis steps, respectively.

Biological Activities

Recent studies have demonstrated that 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide exhibits a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its anti-inflammatory effect. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This activity suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism underlying this activity is thought to involve the modulation of signaling pathways such as p53 and PI3K/Akt.

Furthermore, research has explored the neuroprotective potential of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide. Studies have shown that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic value in treating neurological disorders.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide is an important consideration for its potential use as a therapeutic agent. Preclinical studies have evaluated its absorption, distribution, metabolism, excretion (ADME) properties in various animal models. Results indicate that it has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication.

Toxicological studies have also been conducted to assess the safety profile of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide. These studies have shown that it exhibits low toxicity at therapeutic doses in both in vitro and in vivo models. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Clinical Development

The promising preclinical data on 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide have led to increased interest in advancing it into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various conditions. Early-phase clinical trials are underway to evaluate its safety and efficacy in human subjects.

One area of focus for clinical development is its use as an anti-inflammatory agent for chronic inflammatory diseases. Preliminary results from phase I trials have shown promising safety profiles and pharmacokinetic parameters, paving the way for larger-scale phase II trials to assess its efficacy.

In parallel, efforts are being made to optimize the formulation and delivery methods of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide to enhance its therapeutic potential. For example, nanoparticle-based delivery systems are being investigated to improve drug solubility and target delivery to specific tissues or cells.

Conclusion

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide (CAS No. 1805139-49-4) represents a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure confers it with anti-inflammatory, anti-cancer, and neuroprotective properties, which have been validated through extensive preclinical research. Ongoing clinical trials will provide further insights into its safety and efficacy in human subjects.

As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds significant promise for addressing unmet medical needs in various therapeutic areas. The continued collaboration between academic researchers and pharmaceutical companies will be crucial in realizing the full potential of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide as a novel therapeutic agent.